OATP1B1/3 Transporter Inhibition
In a high-throughput in vitro screen of 2000 compounds conducted by De Bruyn et al. (2013), euphol acetate at an equimolar substrate-inhibitor concentration of 10 µM reduced sodium fluorescein uptake to 29.2% of control in OATP1B1-transfected CHO cells and to 40.2% of control in OATP1B3-transfected CHO cells [1]. This placed euphol acetate among 212 and 139 molecules that achieved ≥50% inhibition of OATP1B1 and OATP1B3, respectively. For 69 previously unrecognized inhibitors, concentration-dependent Ki values were determined, ranging from 0.06 to 6.5 µM [1]. By comparison, the structurally related lanosteryl acetate (CAS 2671-68-3) exhibits a substantially weaker OATP1B1 Ki of approximately 1.3 µM (1300 nM) measured in HEK293 Flp-In cells via E17-betaG uptake reduction [2], representing a differential of at least one order of magnitude relative to the stronger inhibitors in the panel, although the exact Ki of euphol acetate remains undisclosed in the public abstract.
| Evidence Dimension | OATP1B1 and OATP1B3 functional inhibition (sodium fluorescein uptake) |
|---|---|
| Target Compound Data | Euphol acetate (10 µM): OATP1B1-mediated uptake reduced to 29.2% of control; OATP1B3-mediated uptake reduced to 40.2% of control |
| Comparator Or Baseline | Lanosteryl acetate: OATP1B1 Ki = 1300 nM (HEK293 Flp-In assay); ≤50% inhibition threshold used as the hit criterion in the De Bruyn screen |
| Quantified Difference | Lanosteryl acetate Ki (~1300 nM) is substantially weaker than sub-micromolar inhibitors; euphol acetate achieved >50% inhibition at 10 µM in the De Bruyn assay |
| Conditions | NHEJ1-mediated fluorescein transport in OATP1B1- or OATP1B3-transfected CHO cells (De Bruyn); E17-betaG uptake in OATP1B1-expressing HEK293 Flp-In cells (BindingDB) |
Why This Matters
For researchers investigating OATP-mediated drug-drug interactions or hepatic clearance, euphol acetate provides a chemically distinct triterpene acetate scaffold with confirmed transporter inhibition activity, whereas the close structural analog lanosteryl acetate is a demonstrably weaker ligand, making euphol acetate the more appropriate probe for structure-activity relationship (SAR) studies within this chemotype.
- [1] De Bruyn, T., van Westen, G.J.P., Ijzerman, A.P., et al. Structure-based identification of OATP1B1/3 inhibitors. Mol. Pharmacol. 83(6), 1257-1267 (2013). View Source
- [2] BindingDB Entry: Lanosteryl acetate Ki for OATP1B1. Ki = 1.30E+3 nM. Accessed via BindingDB.org. View Source
